Cas no 2034613-48-2 (3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one)

3-(2,4-Dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one is a structurally complex heterocyclic compound featuring a pyrrolopyrimidine core functionalized with morpholine and a dimethoxyphenyl-substituted propanone moiety. Its design combines electron-rich aromatic systems with a rigid bicyclic scaffold, making it a promising intermediate for pharmaceutical research, particularly in kinase inhibition or receptor modulation. The morpholine group enhances solubility and bioavailability, while the dimethoxyphenyl moiety may contribute to selective binding interactions. This compound’s synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships in medicinal chemistry applications. Its well-defined molecular architecture supports precise targeting in drug discovery efforts.
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one structure
2034613-48-2 structure
Product Name:3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
CAS No:2034613-48-2
MF:C21H26N4O4
MW:398.455544948578
CID:5377689
Update Time:2025-06-08

3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-dimethoxyphenyl)-1-(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)propan-1-one
    • 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
    • Inchi: 1S/C21H26N4O4/c1-27-17-5-3-15(19(11-17)28-2)4-6-20(26)25-13-16-12-22-21(23-18(16)14-25)24-7-9-29-10-8-24/h3,5,11-12H,4,6-10,13-14H2,1-2H3
    • InChI Key: PSLYZHXKMPBWCZ-UHFFFAOYSA-N
    • SMILES: C(N1CC2=CN=C(N3CCOCC3)N=C2C1)(=O)CCC1=CC=C(OC)C=C1OC

3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6444-6460-2μmol
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6444-6460-5μmol
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
5μmol
$63.0 2023-09-08
Life Chemicals
F6444-6460-10μmol
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
10μmol
$69.0 2023-09-08
Life Chemicals
F6444-6460-20μmol
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
20μmol
$79.0 2023-09-08
Life Chemicals
F6444-6460-1mg
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
1mg
$54.0 2023-09-08
Life Chemicals
F6444-6460-2mg
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
2mg
$59.0 2023-09-08
Life Chemicals
F6444-6460-3mg
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
3mg
$63.0 2023-09-08
Life Chemicals
F6444-6460-4mg
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
4mg
$66.0 2023-09-08
Life Chemicals
F6444-6460-5mg
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
5mg
$69.0 2023-09-08
Life Chemicals
F6444-6460-10mg
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
2034613-48-2
10mg
$79.0 2023-09-08

Additional information on 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one

Research Briefing on 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one (CAS: 2034613-48-2)

In recent years, the compound 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one (CAS: 2034613-48-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolo[3,4-d]pyrimidine core and morpholine substituent, has shown promising potential as a modulator of key biological pathways. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization step to form the pyrrolo[3,4-d]pyrimidine scaffold. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, particularly those involved in cell proliferation and survival pathways. In vitro assays have demonstrated its ability to selectively bind to the ATP-binding site of certain kinases, leading to downstream modulation of signaling cascades. These findings suggest potential applications in oncology, where dysregulated kinase activity is a hallmark of many cancers. Preliminary data from cell-based models indicate that the compound can induce apoptosis and inhibit tumor growth at nanomolar concentrations.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one. Studies in animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential drug-drug interactions. Researchers are currently exploring structural modifications to enhance these properties while retaining its biological activity.

In addition to its kinase inhibitory effects, recent work has uncovered novel applications of this compound in other therapeutic areas. For instance, it has shown promise as an anti-inflammatory agent by modulating cytokine production in immune cells. Other studies have investigated its potential in neurodegenerative diseases, where its ability to cross the blood-brain barrier and interact with specific neuronal targets could be leveraged. These diverse applications highlight the versatility of this molecular scaffold.

Looking ahead, the development of 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one faces both opportunities and challenges. While its promising biological activity warrants further investigation, issues such as formulation optimization and toxicity profiling need to be addressed. Current research efforts are focused on advancing this compound through preclinical development, with the ultimate goal of initiating clinical trials in selected indications. The continued exploration of its structure-activity relationships may also yield derivatives with improved therapeutic profiles.

In conclusion, 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and multifaceted biological activities make it a valuable tool for both basic research and therapeutic development. As our understanding of its mechanisms and applications continues to grow, this compound may pave the way for novel treatments in oncology, inflammation, and beyond.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司